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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236 Get Quote

Technical Guide: p-Tolyl Octanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of p-Tolyl octanoate, with a focus on its molecular weight and formula. This

document also outlines a general experimental protocol for its synthesis and analysis.

Core Data Summary
p-Tolyl octanoate, also known by other names such as p-cresyl caprylate and n-octanoic acid

p-tolyl ester, is an ester with applications in the flavor and fragrance industry.[1][2] Its

fundamental properties are summarized below.

Property Value Source

Molecular Formula C₁₅H₂₂O₂ [1][3][4][5]

Molecular Weight 234.33 g/mol [1][3]

CAS Registry Number 59558-23-5 [1]

IUPAC Name 4-methylphenyl octanoate [3]

Appearance Colorless oily liquid [2][4]

Solubility
Insoluble in water; soluble in

oils and alcohol.[2][4]
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Molecular Structure and Composition
The molecular formula C₁₅H₂₂O₂ indicates that each molecule of p-tolyl octanoate is

composed of 15 carbon atoms, 22 hydrogen atoms, and 2 oxygen atoms. The structure

consists of an octanoyl group attached to a p-tolyl group through an ester linkage.

Constituent Elements
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Caption: Molecular composition of p-Tolyl octanoate.

Experimental Protocols
Synthesis of p-Tolyl Octanoate via Fischer Esterification
A common method for the synthesis of esters like p-tolyl octanoate is Fischer esterification.

This involves the acid-catalyzed reaction of a carboxylic acid (octanoic acid) with an alcohol (p-

cresol).

Materials:

p-Cresol

Octanoic acid

Concentrated sulfuric acid (catalyst)
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Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine equimolar amounts of p-cresol and octanoic acid in toluene.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap, driving the equilibrium towards the formation of the ester.

Monitor the reaction progress by observing the amount of water collected or by using

techniques such as thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude p-tolyl octanoate.

The product can be further purified by vacuum distillation.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
The purity and identity of p-tolyl octanoate can be determined using Gas Chromatography-

Mass Spectrometry (GC-MS). The following is a general protocol that can be adapted for this

purpose.

Instrumentation:

Gas chromatograph equipped with a mass spectrometer detector

Capillary column (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC Conditions (Example):

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Inlet Temperature: 280 °C.

Injection Volume: 1 µL (splitless injection).

Oven Temperature Program:

Initial temperature: 55 °C, hold for 1 min.

Ramp to 130 °C at 20 °C/min, hold for 2 min.

Ramp to 160 °C at 5 °C/min.

Ramp to 300 °C at 30 °C/min, hold for 5 min.

Transfer Line Temperature: 280 °C.
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MS Conditions (Example):

Ion Source: Electron Ionization (EI).

Ion Source Temperature: 230 °C.

Electron Energy: 70 eV.

Mass Range: Scan over a suitable m/z range to detect the molecular ion and characteristic

fragments of p-tolyl octanoate.

Sample Preparation:

Prepare a dilute solution of the p-tolyl octanoate sample in a volatile organic solvent such

as hexane or ethyl acetate.

Inject the sample into the GC-MS system.

The resulting chromatogram will show the retention time of the compound, and the mass

spectrum will provide its fragmentation pattern, which can be compared to a reference

spectrum for identification.
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Caption: General workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1582236?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Economic_Showdown_Synthesizing_Octyl_Octanoate_for_Research_and_Development.pdf
https://www.chemicalbook.com/synthesis/p-tolyl-acetate.htm
http://www.orgsyn.org/demo.aspx?prep=CV8P0281
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://www.taylorfrancis.com/chapters/edit/10.1201/9781351256087-7/tolyl-2-3-4-6-tetra-benzoyl-1-thio-galactopyranoside-direct-synthesis-readily-available-per-benzoyl-derivative-mukherjee-kov%C3%A1%C4%8D-bar%C3%A1th
https://www.benchchem.com/product/b1582236#p-tolyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582236#p-tolyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582236#p-tolyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582236#p-tolyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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